Cas no 1805711-70-9 (3-Hydroxy-2-mercaptophenylpropanal)

• Product Name: 3-Hydroxy-2-mercaptophenylpropanal
• CAS No: 1805711-70-9
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 4962142
• Update Time: 2025-06-25

3-Hydroxy-2-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-mercaptophenylpropanal

• Inchi： 1S/C9H10O2S/c1-6(5-10)7-3-2-4-8(11)9(7)12/h2-6,11-12H,1H3
• InChI Key： AGMKUIPNXSSFMJ-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1C(C=O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3-Hydroxy-2-mercaptophenylpropanal

3-Hydroxy-2-Mercaptophenylpropanal: A Comprehensive Overview

The compound with CAS No. 1805711-70-9, commonly referred to as 3-Hydroxy-2-Mercaptophenylpropanal, is a unique organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its hydroxyl (-OH) and mercapto (-SH) functional groups, which impart it with versatile chemical properties and potential applications in various industries.

Recent studies have highlighted the antioxidant activity of 3-Hydroxy-2-Mercaptophenylpropanal, making it a promising candidate for use in food additives, cosmetics, and pharmaceuticals. The presence of both hydroxyl and mercapto groups allows this compound to effectively neutralize free radicals, thereby protecting cells from oxidative stress. Researchers have also explored its potential as a radioprotective agent, demonstrating its ability to mitigate the adverse effects of ionizing radiation on cellular structures.

In the realm of materials science, 3-Hydroxy-2-Mercaptophenylpropanal has been investigated for its role in the synthesis of advanced polymers and composites. Its thiol group enables it to participate in click chemistry reactions, facilitating the creation of cross-linked polymer networks with enhanced mechanical and thermal properties. This has opened up new avenues for its application in the development of high-performance materials for aerospace, electronics, and biomedical devices.

The synthesis of 3-Hydroxy-2-Mercaptophenylpropanal typically involves multi-step organic reactions, including oxidation, reduction, and condensation processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

From a pharmacological perspective, 3-Hydroxy-2-Mercaptophenylpropanal has shown potential as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways and interact with biomolecules such as enzymes and receptors makes it a valuable tool in the development of novel therapeutic agents. Ongoing studies are focusing on its anti-inflammatory and anti-cancer properties, with preliminary results indicating promising outcomes in preclinical models.

In conclusion, 3-Hydroxy-2-Mercaptophenylpropanal (CAS No. 1805711-70-9) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in research and technology, positions it as a key player in the development of innovative solutions for modern challenges.